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Compound of Interest

Compound Name: Thailanstatin D

Cat. No.: B12425147 Get Quote

Thailanstatin D, a potent anti-tumor agent, requires careful handling and disposal to ensure

the safety of laboratory personnel and to prevent environmental contamination. This guide

provides detailed procedures for the proper disposal of Thailanstatin D, in accordance with

available safety data.

Immediate Safety and Handling Precautions
Before handling Thailanstatin D, it is imperative to be familiar with its hazard profile. According

to its Safety Data Sheet (SDS), Thailanstatin D is classified as harmful if swallowed and very

toxic to aquatic life with long-lasting effects[1]. Therefore, engineering controls and personal

protective equipment (PPE) are crucial to minimize exposure.

Engineering Controls:

Use only in areas with appropriate exhaust ventilation[1].

Ensure an accessible safety shower and eye wash station are nearby[1].

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields[1].

Hand Protection: Use protective gloves[1].

Skin and Body Protection: Wear impervious clothing[1].
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Respiratory Protection: A suitable respirator should be worn when handling the powder

form[1].

Thailanstatin D Disposal Procedure
The primary principle for the disposal of Thailanstatin D is to avoid its release into the

environment[1]. All waste containing Thailanstatin D must be treated as hazardous waste.

Step-by-Step Disposal Protocol:

Collect Waste: Carefully collect all waste materials contaminated with Thailanstatin D,

including unused product, empty containers, and contaminated lab supplies (e.g., pipette

tips, gloves, bench paper).

Contain Waste: Place all collected waste into a designated, leak-proof, and clearly labeled

hazardous waste container. The label should prominently display "Hazardous Waste" and

"Thailanstatin D".

Store Waste: Store the hazardous waste container in a cool, well-ventilated area, away from

incompatible materials such as strong acids/alkalis and strong oxidizing/reducing agents[1].

Arrange for Professional Disposal: Dispose of the contents and the container through an

approved waste disposal plant[1]. Contact your institution's Environmental Health and Safety

(EHS) department to arrange for professional disposal services. Do not dispose of

Thailanstatin D down the drain or in regular trash.

Manage Spills: In the event of a spill, collect the spillage and dispose of it as hazardous

waste[1]. Wash the affected area thoroughly after handling[1].

Chemical and Physical Properties
A summary of the key chemical and physical properties of Thailanstatin D is provided in the

table below.
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Property Value Reference

Molecular Formula C28H41NO8 [1]

Molecular Weight 519.63 g/mol [1]

CAS Number 1609105-89-6 [1]

Appearance No data available

Solubility No data available

Storage
-20°C (powder) or -80°C (in

solvent)
[1]

Thailanstatin D Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Thailanstatin D.
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Thailanstatin D Disposal Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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